4-bromo-1-cyclohexyl-1H-imidazole
Description
4-bromo-1-cyclohexyl-1H-imidazole is a useful research compound. Its molecular formula is C9H13BrN2 and its molecular weight is 229.12 g/mol. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
4-Bromo-1-cyclohexyl-1H-imidazole is a derivative of the imidazole compound . Imidazole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and other proteins . .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, including binding to active sites, altering protein conformation, and modulating enzymatic activity .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biochemical processes, including signal transduction, enzymatic reactions, and cellular metabolism .
Pharmacokinetics
Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-cyclohexyl-1H-imidazole involves the bromination of cyclohexylamine followed by cyclization with glyoxal to form the imidazole ring. The bromine atom is introduced at the 4-position of the imidazole ring.", "Starting Materials": [ "Cyclohexylamine", "Bromine", "Glyoxal" ], "Reaction": [ "Step 1: Bromination of Cyclohexylamine", "Cyclohexylamine is dissolved in anhydrous dichloromethane and cooled to 0°C. Bromine is added dropwise to the solution with stirring. The reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The resulting product is extracted with diethyl ether and washed with water and brine. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield 4-bromo-cyclohexylamine.", "Step 2: Cyclization with Glyoxal", "4-bromo-cyclohexylamine is dissolved in anhydrous ethanol and cooled to 0°C. Glyoxal is added dropwise to the solution with stirring. The reaction mixture is allowed to warm to room temperature and stirred for an additional 12 hours. The resulting product is extracted with diethyl ether and washed with water and brine. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield 4-bromo-1-cyclohexyl-1H-imidazole." ] } | |
CAS No. |
1353856-51-5 |
Molecular Formula |
C9H13BrN2 |
Molecular Weight |
229.12 g/mol |
IUPAC Name |
4-bromo-1-cyclohexylimidazole |
InChI |
InChI=1S/C9H13BrN2/c10-9-6-12(7-11-9)8-4-2-1-3-5-8/h6-8H,1-5H2 |
InChI Key |
JTHAXXMZLSRFFU-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)N2C=C(N=C2)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
